Cas no 441290-26-2 (4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 441290-26-2
• MF: C₂₆H₂₃N₃O₄S₂
• MW: 505.608523607254
• CID: 6130660
• PubChem ID: 4143504
• Update Time: 2025-07-25

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• Benzamide, 4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-N-[4-(4-ethoxyphenyl)-2-thiazolyl]-
• 4-(2,3-dihydroindol-1-ylsulfonyl)-N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• 441290-26-2
• N-(4-(4-ethoxyphenyl)thiazol-2-yl)-4-(indolin-1-ylsulfonyl)benzamide
• F0737-0084
• AKOS024598653
• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]benzamide
• Oprea1_158234
• SR-01000444883
• SR-01000444883-1

• Inchi： 1S/C26H23N3O4S2/c1-2-33-21-11-7-18(8-12-21)23-17-34-26(27-23)28-25(30)20-9-13-22(14-10-20)35(31,32)29-16-15-19-5-3-4-6-24(19)29/h3-14,17H,2,15-16H2,1H3,(H,27,28,30)
• InChI Key： TVCPRVAUUUFZEP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCC)C=C2)=CS1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 505.11299857g/mol
• Monoisotopic Mass: 505.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• pka: 6.37±0.50(Predicted)

Additional information on 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 441290-26-2 and Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide

The compound in question, identified by the CAS number 441290-26-2, is a sophisticated molecular entity that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, specifically named as 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide, represents a convergence of structural complexity and functional diversity, making it a subject of intense study for its potential applications in medicinal chemistry.

The structural framework of this molecule is characterized by the presence of multiple heterocyclic systems, including an indole moiety and a thiazole ring. These heterocycles are well-documented for their role in modulating biological pathways and have been extensively explored in the development of therapeutic agents. The indole scaffold, in particular, is a cornerstone in medicinal chemistry due to its prevalence in bioactive natural products and synthetic drugs. The sulfonyl group attached to the indole ring not only enhances the molecule's solubility but also introduces a polar moiety that can interact favorably with biological targets.

The benzamide component of the molecule provides an amide linkage that is commonly found in pharmacophores. Amides are known for their stability and ability to engage in hydrogen bonding interactions, which are crucial for binding to biological macromolecules such as proteins and enzymes. The presence of the 4-(4-ethoxyphenyl) substituent further diversifies the electronic properties of the molecule, potentially influencing its reactivity and binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with remarkable accuracy. Molecular modeling studies have been instrumental in understanding the interactions between this compound and potential target proteins. These studies suggest that the indole sulfonyl group and the benzamide moiety may play critical roles in modulating the activity of enzymes involved in inflammatory pathways.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits promising inhibitory activity against certain enzymes associated with pain signaling. The thiazole ring has been identified as a key structural feature contributing to its efficacy, likely due to its ability to mimic natural substrates or interfere with enzyme active sites. Furthermore, the ethoxyphenyl substituent appears to enhance binding stability by forming additional hydrophobic interactions within the enzyme pocket.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful regioselective functionalization of heterocyclic precursors, highlighting the synthetic prowess required to construct such intricate molecular architectures. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to establish key carbon-carbon bonds, while protecting group strategies have been utilized to ensure selective transformations.

As research progresses, this compound is being evaluated for its potential therapeutic applications beyond pain modulation. Preliminary data suggest that it may also exhibit anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The combination of structural features from different heterocyclic systems makes it a versatile scaffold for further derivatization and optimization.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by biological activity data. Future studies are likely to focus on fine-tuning the electronic properties of the molecule by varying substituents on the indole and phenyl rings. Additionally, exploring different analogs may reveal additional biological activities or enhance selectivity against specific targets.

The role of computational tools in drug discovery cannot be overstated. Software packages capable of predicting molecular properties such as solubility, permeability, and metabolic stability are being increasingly utilized to guide synthetic efforts. These tools help researchers prioritize compounds that are more likely to progress into clinical trials, thereby accelerating the drug development pipeline.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical testing. As this compound moves through various stages of development, adherence to regulatory guidelines will be essential to ensure its safe use in therapeutic settings. Collaborative efforts between academic researchers and industry scientists will be crucial in navigating these complexities.

In conclusion, 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and preliminary biological activity make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in drug discovery and development.